Cas no 54365-75-2 (2-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde)

• Product Name: 2-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde
• CAS No: 54365-75-2
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD06255192
• CID: 1087011
• PubChem ID: 595693
• Update Time: 2025-05-24

2-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2,3-dihydrobenzofuran-5-carbaldehyde
• 2,3-Dihydro-2-methyl-5-benzofurancarbaldehyde
• 2-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde
• 2-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde(SALTDATA: FREE)
• 2,3-dihydro-2-methyl-5-benzofurancarboxaldehyde
• 2-methyl-2,3-dihydro-benzofuran-5-carbaldehyde
• 2-Methyl-5-formylcoumaran
• 2-Methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde #
• SCHEMBL10727181
• 5-Benzofurancarboxaldehyde, 2,3-dihydro-2-methyl-
• AKOS000112575
• F2167-8447
• LS-11574
• Z1162122037
• MFCD06255192
• ALBB-031781
• 54365-75-2
• DTXSID30344282
• G41205
• 5-Formyl-2-methyl-2,3-dihydrobenzofuran
• AKOS016039120
• EN300-651594

• MDL： MFCD06255192
• Inchi： 1S/C10H10O2/c1-7-4-9-5-8(6-11)2-3-10(9)12-7/h2-3,5-7H,4H2,1H3
• InChI Key： TUWMUONNJDXMIR-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C=O)=CC=2CC1C

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.82250

2-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde

Introduction to 2-Methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde (CAS No. 54365-75-2)

2-Methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde, with the CAS number 54365-75-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and synthetic chemistry. This compound belongs to the class of benzofurans, which are characterized by a fused benzene and furan ring system. The presence of a methyl group and an aldehyde functional group imparts specific reactivity and biological properties to this molecule.

The chemical structure of 2-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde is noteworthy for its aromaticity and the presence of an electron-withdrawing aldehyde group. This combination makes it an attractive starting material for the synthesis of more complex molecules, including pharmaceuticals and fine chemicals. The aldehyde group can undergo various reactions such as condensations, reductions, and oxidations, making it a valuable intermediate in synthetic pathways.

Recent research has highlighted the potential of 2-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that certain modifications to the benzofuran scaffold enhanced the compound's ability to inhibit key enzymes involved in inflammation and cancer progression. These findings suggest that 2-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde could serve as a lead compound for the development of novel therapeutic agents.

In addition to its pharmaceutical applications, 2-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde has been explored for its use in materials science. A study published in Advanced Materials demonstrated that this compound can be polymerized to form conductive polymers with unique electronic properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune the electronic properties of these materials by modifying the benzofuran scaffold opens up new possibilities for the design of advanced electronic devices.

The synthesis of 2-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde has been extensively studied, with several efficient routes reported in the literature. One common method involves the cyclization of an appropriate aryl ketone with a furan derivative in the presence of a suitable catalyst. Another approach involves the reaction of a substituted benzaldehyde with a furan derivative under specific conditions. These synthetic routes not only provide high yields but also allow for easy functionalization of the molecule, making it suitable for further derivatization.

The physical and chemical properties of 2-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde have been well-characterized. It is a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. Its UV/Vis spectrum shows characteristic absorption bands that can be used for analytical purposes.

Safety considerations are important when handling 2-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde. While it is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and properly disposing of any waste materials.

In conclusion, 2-methyl-2,3-dihydro-1-benzofuran-5-carbaldehyde (CAS No. 54365-75-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable starting material for synthetic chemistry and drug discovery. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the field of chemistry.